Cas no 77085-24-6 (beta-Chlorobenzenepropanoic acid ethyl ester)

• Product Name: beta-Chlorobenzenepropanoic acid ethyl ester
• CAS No: 77085-24-6
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 536801
• Update Time: 2023-08-03

beta-Chlorobenzenepropanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-chloro-, ethyl ester
• beta-chlorobenzenepropanoic acid ethyl ester
• ethyl 3-chloro-3-phenylpropanoate
• 3-Chloro-3-phenylpropanoic acid ethyl ester
• 3-chloro-3-phenyl-propionic acid ethyl ester
• beta-Chlorobenzenepropanoic acid ethyl ester

• Inchi： 1S/C11H13ClO2/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
• InChI Key： PXQAQGIZUIQDMA-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Topological Polar Surface Area: 26.3